Cas no 454-81-9 (2-Amino-4-(trifluoromethyl)phenol)

2-Amino-4-(trifluoromethyl)phenol is a fluorinated aromatic compound featuring both an amino and a hydroxyl functional group, along with a trifluoromethyl substituent. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amino and hydroxyl groups provide reactive sites for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules due to its ability to influence electronic and steric properties. High purity grades are available to ensure consistency in research and industrial applications.
2-Amino-4-(trifluoromethyl)phenol structure
454-81-9 structure
Product Name:2-Amino-4-(trifluoromethyl)phenol
CAS No:454-81-9
MF:C7H6F3NO
MW:177.12385225296
MDL:MFCD01731750
CID:331293
PubChem ID:120246
Update Time:2025-11-02

2-Amino-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(trifluoromethyl)phenol
    • 2-Amino-4-(trifluoromethyl)phenol hydrochloride
    • 2-hydroxy-5-(trifluoromethyl)aniline
    • Phenol,2-amino-4-(trifluoromethyl)-
    • 3-Amino-4-Hydroxybenzotrifluoride
    • 2-Amino-4-trifluoromethylphenol
    • 2-amino-alpha,alpha,alpha-trifluoro-p-creso
    • PS-8573
    • A856630
    • 4-trifluoromethyl-2-aminophenol
    • BRN 2094573
    • DTXSID00196497
    • MB02031
    • FT-0751398
    • p-Cresol, 2-amino-alpha,alpha,alpha-trifluoro-
    • 4-trifluo-romethyl-2-aminophenol
    • AMY14387
    • CCG-302591
    • J-507808
    • 4-13-00-01716 (Beilstein Handbook Reference)
    • DS-2307
    • Phenol, 2-amino-4-(trifluoromethyl)-
    • SCHEMBL1023841
    • MFCD01731750
    • 454-81-9
    • 2-amino-4-trifluoromethyl-phenol
    • EN300-52162
    • CS-W021552
    • AKOS000118337
    • SY015441
    • STL553986
    • DB-070658
    • Phenol, 2-amino-4-(trifluoromethyl)-, hydrochloride
    • BBL100332
    • 3-Amino-4-hydroxybenzotrifluoride;
    • ALBB-025819
    • MDL: MFCD01731750
    • Inchi: 1S/C7H6F3NO/c8-7(9,10)4-1-2-6(12)5(11)3-4/h1-3,12H,11H2
    • InChI Key: BHTKIYIEMXRHGL-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)N)O)(F)F

Computed Properties

  • Exact Mass: 177.04018
  • Monoisotopic Mass: 177.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 121-122 ºC (benzene )
  • Boiling Point: 234.5±40.0 ºC (760 Torr),
  • Flash Point: 95.6±27.3 ºC,
  • Refractive Index: 1.516
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),
  • PSA: 46.25

2-Amino-4-(trifluoromethyl)phenol Security Information

2-Amino-4-(trifluoromethyl)phenol Pricemore >>

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2-Amino-4-(trifluoromethyl)phenol Related Literature

Additional information on 2-Amino-4-(trifluoromethyl)phenol

Comprehensive Guide to 2-Amino-4-(trifluoromethyl)phenol (CAS No. 454-81-9): Properties, Applications, and Market Insights

2-Amino-4-(trifluoromethyl)phenol (CAS No. 454-81-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This compound, featuring an amino group and a trifluoromethyl group attached to a phenol ring, is increasingly sought after in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C7H6F3NO, and molecular weight of 177.12 g/mol make it a critical intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 2-Amino-4-(trifluoromethyl)phenol is driven by their enhanced stability, bioavailability, and lipophilicity. Researchers and industries are exploring its potential in drug development, particularly for targeting central nervous system (CNS) disorders and anti-inflammatory agents. Additionally, its role in agrochemical formulations has gained traction due to the rising demand for high-performance crop protection solutions.

One of the most frequently asked questions about 2-Amino-4-(trifluoromethyl)phenol is its synthesis method. The compound is typically synthesized through the nitration of 4-(trifluoromethyl)phenol, followed by reduction to introduce the amino group. This process ensures high purity and yield, making it suitable for industrial-scale production. Another common query revolves around its solubility—it is moderately soluble in organic solvents like ethanol and acetone but has limited solubility in water.

In the pharmaceutical sector, 2-Amino-4-(trifluoromethyl)phenol serves as a key building block for active pharmaceutical ingredients (APIs). Its trifluoromethyl group enhances metabolic stability, a feature highly valued in modern drug design. Recent studies highlight its potential in developing anticancer agents and neuroprotective drugs, aligning with the global focus on precision medicine and personalized therapies.

The agrochemical industry leverages this compound for formulating herbicides and pesticides. The trifluoromethyl group improves the efficacy of these products, ensuring targeted action with minimal environmental impact. With the increasing emphasis on sustainable agriculture, 2-Amino-4-(trifluoromethyl)phenol is poised to play a pivotal role in next-generation crop protection solutions.

From a market perspective, the demand for 2-Amino-4-(trifluoromethyl)phenol is projected to grow steadily, driven by advancements in pharmaceutical research and agrochemical innovation. Regions like North America and Europe dominate the market due to their robust R&D infrastructure, while Asia-Pacific is emerging as a key player, fueled by expanding pharmaceutical and agricultural sectors.

Safety and handling of 2-Amino-4-(trifluoromethyl)phenol are also critical considerations. While it is not classified as a hazardous material, proper storage in a cool, dry place and the use of personal protective equipment (PPE) are recommended to ensure safe handling. Regulatory compliance, including adherence to REACH and FDA guidelines, further underscores its suitability for industrial applications.

In conclusion, 2-Amino-4-(trifluoromethyl)phenol (CAS No. 454-81-9) stands out as a multifunctional compound with significant potential across diverse industries. Its unique properties, coupled with increasing R&D investments, position it as a valuable asset in the evolving landscape of chemical innovation. Whether you're a researcher, manufacturer, or end-user, understanding this compound's capabilities can unlock new opportunities in your field.

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